1-Methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-3-amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-Methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-3-amine is a bicyclic amine featuring a pyrrolidine backbone fused with a 1,2,3-triazole moiety. The compound’s structure combines the conformational flexibility of the pyrrolidine ring with the aromatic and hydrogen-bonding capabilities of the triazole group.
Properties
Molecular Formula |
C8H15N5 |
|---|---|
Molecular Weight |
181.24 g/mol |
IUPAC Name |
1-methyl-2-(3-methyltriazol-4-yl)pyrrolidin-3-amine |
InChI |
InChI=1S/C8H15N5/c1-12-4-3-6(9)8(12)7-5-10-11-13(7)2/h5-6,8H,3-4,9H2,1-2H3 |
InChI Key |
NPGCGHQFDIVMAY-UHFFFAOYSA-N |
Canonical SMILES |
CN1CCC(C1C2=CN=NN2C)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-Methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-3-amine typically involves the cycloaddition reaction between an azide and an alkyne, known as the Huisgen cycloaddition or “click chemistry”. This reaction is often catalyzed by copper (I) ions to form the triazole ring. The pyrrolidine ring can be introduced through various synthetic routes, including the reduction of pyrrole derivatives or the cyclization of appropriate precursors .
Industrial Production Methods
Industrial production methods for this compound would likely involve optimizing the click chemistry reaction for large-scale synthesis. This includes using efficient catalysts, optimizing reaction conditions (temperature, solvent, concentration), and ensuring high yield and purity of the final product. Continuous flow chemistry could be employed to enhance the scalability and efficiency of the production process .
Chemical Reactions Analysis
Types of Reactions
1-Methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-3-amine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.
Substitution: Nucleophilic substitution reactions can occur at the triazole ring, where nucleophiles replace hydrogen atoms or other substituents.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or neutral conditions.
Reduction: Lithium aluminum hydride in dry ether.
Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.
Major Products
Oxidation: Formation of corresponding ketones or carboxylic acids.
Reduction: Formation of amines or alcohols.
Substitution: Formation of substituted triazole derivatives.
Scientific Research Applications
1-Methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-3-amine has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.
Biology: Investigated for its potential as a bioactive molecule with antimicrobial, antiviral, and anticancer properties.
Medicine: Explored for its potential use in drug development, particularly in designing inhibitors for specific enzymes or receptors.
Industry: Utilized in the development of new materials, including polymers and nanomaterials.
Mechanism of Action
The mechanism of action of 1-Methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-3-amine depends on its specific application. In medicinal chemistry, it may act by binding to specific molecular targets such as enzymes or receptors, thereby modulating their activity. The triazole ring can participate in hydrogen bonding and π-π interactions, which are crucial for its binding affinity and specificity .
Comparison with Similar Compounds
Structural Analogues with Triazole Moieties
2-(1-Methyl-1H-1,2,3-triazol-5-yl)acetic Acid Hydrochloride ()
- Molecular Formula : C₅H₈ClN₃O₂
- Molecular Weight : 177.59 g/mol
- Key Features: Contains a triazole ring linked to an acetic acid group. Unlike the target compound, this derivative lacks the pyrrolidine backbone but shares the 1-methyl-1H-1,2,3-triazole substituent. The presence of a carboxylic acid group enhances solubility in polar solvents, whereas the target compound’s pyrrolidine-3-amine group may prioritize basicity and hydrogen-bond donor capacity .
{1-Methyl-5-[2-(5-Trifluoromethyl-2H-[1,2,4]triazol-3-yl)-pyridin-4-yloxy]-1H-benzoimidazol-2-yl}-(4-trifluoromethyl-phenyl)-amine ()
- Molecular Formula: Not explicitly stated, but LC/MS data (m/z 546.1 [M+H⁺]) suggests a molecular weight of ~545 g/mol.
- Key Features : A triazole-containing benzimidazole derivative with trifluoromethyl substituents. The triazole here is part of a larger aromatic system, likely enhancing π-π stacking interactions in biological targets. The target compound’s simpler pyrrolidine-triazole scaffold may offer improved metabolic stability compared to this bulkier analog .
Pyrazole- and Pyrrolidine-Based Amines
1-Methyl-5-(piperidine-1-carbonyl)-1H-pyrazol-3-amine ()
- Molecular Formula : C₁₀H₁₄N₆
- Molecular Weight : 208.27 g/mol
- Key Features : A pyrazole-3-amine derivative with a piperidine carbonyl group. The piperidine ring (6-membered) introduces greater conformational flexibility than the target compound’s pyrrolidine (5-membered). The carbonyl group may reduce basicity compared to the target’s free amine, impacting solubility and receptor binding .
N-Ethyl-1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine ()
- Molecular Formula: Not explicitly stated, but ESIMS data (m/z 203 [M+H⁺]) suggests a molecular weight of ~202 g/mol.
- Key Features: A pyrazole-5-amine with ethyl and pyridinyl substituents. The ethyl group may increase lipophilicity, whereas the target’s methyl-pyrrolidine could balance hydrophilicity .
1-[(3-Chlorothiophen-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine ()
- Molecular Formula : C₉H₁₀ClN₃S
- Molecular Weight : 227.71 g/mol
- Key Features: Incorporates a thiophene ring and chlorine atom, which may enhance electrophilic reactivity and bioavailability.
Comparative Data Table
Biological Activity
1-Methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-3-amine is a compound that has drawn attention due to its potential biological activities, particularly in the field of medicinal chemistry. The presence of both the pyrrolidine and triazole moieties suggests a promising pharmacological profile, as triazoles are known for their diverse biological activities, including anticancer, antibacterial, and antifungal properties.
Chemical Structure
The molecular formula for 1-Methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-3-amine is with a molecular weight of approximately 218.26 g/mol. Its structure includes a pyrrolidine ring substituted with a triazole group, which enhances its interaction with various biological targets.
Biological Activity Overview
Research has indicated that compounds containing triazole rings exhibit significant biological activity due to their ability to form hydrogen bonds and interact with various enzymes and receptors. The specific biological activities associated with 1-Methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-3-amine include:
Anticancer Activity
Several studies have highlighted the anticancer potential of triazole derivatives. For instance, compounds similar to 1-Methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-3-amine have shown promising results in inhibiting cancer cell proliferation in vitro. The mechanism often involves the disruption of critical cellular pathways and induction of apoptosis in cancer cells.
Antibacterial Properties
Triazole-containing compounds have also been reported to exhibit antibacterial activity against various strains of bacteria. This is particularly significant given the rising issue of antibiotic resistance. The exact mechanism often involves interference with bacterial cell wall synthesis or inhibition of key metabolic pathways.
Antifungal Effects
Triazoles are widely recognized for their antifungal properties. Compounds like 1-Methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-3-amine may inhibit fungal growth by disrupting ergosterol synthesis, a crucial component of fungal cell membranes.
Table 1: Summary of Biological Activities
| Activity | Effectiveness | IC50 Values (µM) | References |
|---|---|---|---|
| Anticancer | High | 7.2 - 31.3 | , |
| Antibacterial | Moderate | Varies by strain | , |
| Antifungal | Significant | Varies |
Case Study: Anticancer Activity
A study conducted by Jacqueline et al. (2014) demonstrated that triazole derivatives exhibited IC50 values ranging from 7.2 µM to 31.3 µM against various cancer cell lines such as MDA-MB-231 and HepG2. These findings suggest that modifications in the triazole structure can enhance anticancer efficacy.
Case Study: Antibacterial Properties
Research on similar triazole compounds indicated significant antibacterial activity against Methicillin-resistant Staphylococcus aureus (MRSA) with MIC values lower than those of standard antibiotics like vancomycin. Such studies underscore the potential for developing new antibacterial agents from triazole derivatives.
The biological activity of 1-Methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-3-amine can be attributed to several mechanisms:
Enzyme Inhibition
Triazoles can act as enzyme inhibitors by binding to active sites through hydrogen bonding and hydrophobic interactions. This is particularly relevant in cancer therapy where enzymes involved in cell proliferation are targeted.
Cell Membrane Disruption
In antibacterial applications, triazoles disrupt bacterial cell membranes or interfere with essential biosynthetic pathways such as ergosterol synthesis in fungi.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
